Cas no 179994-92-4 (2-(3-Morpholin-4-yl-propoxy)-benzoic acid)

• Product Name: 2-(3-Morpholin-4-yl-propoxy)-benzoic acid
• CAS No: 179994-92-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD09039915
• CID: 1074255
• PubChem ID: 17606958
• Update Time: 2025-04-20

2-(3-Morpholin-4-yl-propoxy)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Morpholin-4-yl-propoxy)-benzoic acid
• 1,2,4-Triazolo(4,3-a)pyridin-3(2H)-one, 2-(3-(4-phenyl-1-piperazinyl)propyl)-
• 2-(3-(4-Phenylpiperazin-1-yl)propyl)-1,2,4-triazolo(4,3-a)pyridin-3(2H)-one
• 2-[3-(4-Phenyl-1-piperazinyl)propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one
• 2-[3-(4-phenyl-piperazin-1-yl)-propyl]-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• Dechloro Trazodone
• Deschloro trazodone
• FT-0665556
• Trazodone hydrochloride impurity B [BP]
• UNII-2Z5CF330GJ
• 2-(3-morpholinopropoxy)benzoic acid
• CS-0118621
• 2-(3-morpholin-4-yl-propoxy)-benzoic acid, AldrichCPR
• 179994-92-4
• DA-09066
• SCHEMBL3454630
• AKOS000101978
• 2-[3-(morpholin-4-yl)propoxy]benzoic acid
• 2-[3-(4-Morpholinyl)propoxy]benzoic acid
• 2-(3-morpholinopropoxy)benzoicacid
• 2-(3-morpholin-4-ylpropoxy)benzoic acid

• MDL： MFCD09039915
• Inchi： 1S/C14H19NO4/c16-14(17)12-4-1-2-5-13(12)19-9-3-6-15-7-10-18-11-8-15/h1-2,4-5H,3,6-11H2,(H,16,17)
• InChI Key： CHFCPJJNLSBMIS-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCOC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 59Ų

2-(3-Morpholin-4-yl-propoxy)-benzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT